Cas no 138676-59-2 (tributylstannyl 4-methylbenzenesulfonate)
tributylstannyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- tributylstannyl 4-methylbenzenesulfonate
- DTXSID801274915
- Tin, tributyl(4-methylbenzenesulfonato-O,O')-, (TB-5-12)- (9CI)
- 4756-52-9
- 138676-59-2
- H11514
-
- Inchi: 1S/C7H8O3S.3C4H9.Sn/c1-6-2-4-7(5-3-6)11(8,9)10;3*1-3-4-2;/h2-5H,1H3,(H,8,9,10);3*1,3-4H2,2H3;/q;;;;+1/p-1
- InChI Key: YIJDXAZCJBCTKI-UHFFFAOYSA-M
- SMILES: C1(S(O[Sn](CCCC)(CCCC)CCCC)(=O)=O)=CC=C(C)C=C1
Computed Properties
- Exact Mass: 462.125069g/mol
- Monoisotopic Mass: 462.125069g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Color/Form: No data avaiable
- Melting Point: No data available
- Boiling Point: 455.9±38.0 °C at 760 mmHg
- Flash Point: 229.5±26.8 °C
- Vapor Pressure: No data available
tributylstannyl 4-methylbenzenesulfonate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
tributylstannyl 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T855241-1g |
tributylstannyl 4-methylbenzenesulfonate |
138676-59-2 | 95% | 1g |
¥3,593.00 | 2022-09-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1271981-1g |
Tributylstannyl 4-methylbenzenesulfonate |
138676-59-2 | 98% | 1g |
¥5100 | 2023-04-15 |
tributylstannyl 4-methylbenzenesulfonate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on tributylstannyl 4-methylbenzenesulfonate
Comprehensive Guide to Tributylstannyl 4-Methylbenzenesulfonate (CAS No. 138676-59-2): Properties, Applications, and Market Insights
Tributylstannyl 4-methylbenzenesulfonate (CAS No. 138676-59-2) is a specialized organotin compound widely used in organic synthesis and material science. With the growing demand for efficient catalysts and intermediates in pharmaceutical and polymer industries, this compound has gained significant attention. Its unique chemical structure, combining a tributylstannyl group with a 4-methylbenzenesulfonate moiety, enables versatile reactivity, making it valuable for cross-coupling reactions and functional group transformations.
The compound is particularly relevant in the context of sustainable chemistry, as researchers explore greener alternatives for traditional synthetic methods. Tributylstannyl 4-methylbenzenesulfonate offers advantages in selective reactions, reducing waste and improving yields. Its role in Stille coupling reactions, a popular method for carbon-carbon bond formation, highlights its importance in modern organic synthesis. Additionally, its stability under various conditions makes it a preferred choice for industrial applications.
In recent years, the demand for organotin compounds like tributylstannyl 4-methylbenzenesulfonate has surged due to their applications in advanced material development. For instance, they are used in the synthesis of conductive polymers, liquid crystals, and specialty coatings. The compound's ability to act as a Lewis acid catalyst further extends its utility in polymerization processes, aligning with the industry's shift toward high-performance materials.
From a market perspective, the global organotin chemicals sector is projected to grow steadily, driven by innovations in pharmaceuticals, agrochemicals, and electronics. Tributylstannyl 4-methylbenzenesulfonate is part of this trend, with manufacturers focusing on high-purity grades to meet research and industrial needs. Regulatory frameworks emphasizing safer chemical usage have also influenced production practices, ensuring compliance with environmental and health standards.
Researchers frequently search for "tributylstannyl 4-methylbenzenesulfonate uses" or "CAS 138676-59-2 applications," reflecting its relevance in synthetic chemistry. Common queries also include its compatibility with other reagents, storage conditions, and handling precautions. Addressing these concerns, suppliers provide detailed technical data sheets, ensuring safe and effective utilization in laboratories and production facilities.
In summary, tributylstannyl 4-methylbenzenesulfonate (CAS No. 138676-59-2) is a pivotal compound in modern chemistry, bridging gaps between academic research and industrial applications. Its role in sustainable synthesis, material science, and catalytic processes underscores its value, making it a subject of ongoing exploration and innovation.
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